Cas no 1361653-81-7 (3-Fluoro-2-(2,3,6-trichlorophenyl)isonicotinaldehyde)

• Product Name: 3-Fluoro-2-(2,3,6-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361653-81-7
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4966326
• Update Time: 2025-10-23

3-Fluoro-2-(2,3,6-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(2,3,6-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-7-1-2-8(14)10(15)9(7)12-11(16)6(5-18)3-4-17-12/h1-5H
• InChI Key： WJPJHZWFWDUCOX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=C(C=O)C=CN=1)F)Cl)Cl

Computed Properties

• Exact Mass: 302.942075 g/mol
• Monoisotopic Mass: 302.942075 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30
• Molecular Weight: 304.5

Additional information on 3-Fluoro-2-(2,3,6-trichlorophenyl)isonicotinaldehyde

3-Fluoro-2-(2,3,6-trichlorophenyl)isonicotinaldehyde: A Comprehensive Overview

The compound 3-Fluoro-2-(2,3,6-trichlorophenyl)isonicotinaldehyde (CAS No. 1361653-81-7) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorine atom at the 3-position and a trichlorophenyl group at the 2-position of an isonicotinaldehyde backbone. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of 3-Fluoro-2-(2,3,6-trichlorophenyl)isonicotinaldehyde in drug discovery and development. Its ability to act as a precursor in the synthesis of bioactive compounds has been extensively explored. For instance, researchers have demonstrated that this compound can serve as a key intermediate in the production of novel anti-cancer agents. The trichlorophenyl group contributes to the molecule's stability and bioavailability, while the fluorine atom enhances its lipophilicity, making it an ideal candidate for drug delivery systems.

In addition to its pharmaceutical applications, 3-Fluoro-2-(2,3,6-trichlorophenyl)isonicotinaldehyde has also found utility in materials science. Its use as a building block in the synthesis of advanced polymers and coatings has been reported in several recent publications. The compound's ability to form stable covalent bonds under mild reaction conditions makes it suitable for large-scale industrial processes. Furthermore, its unique electronic properties have been leveraged in the development of organic semiconductors for flexible electronics.

The synthesis of 3-Fluoro-2-(2,3,6-trichlorophenyl)isonicotinaldehyde involves a multi-step process that requires precise control over reaction conditions. The starting material is typically derived from natural or synthetic sources, with subsequent steps involving nucleophilic substitutions and oxidative coupling reactions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for its production. These improvements have significantly reduced the cost and increased the scalability of the synthesis process.

From an environmental perspective, the ecological impact of 3-Fluoro-2-(2,3,6-trichlorophenyl)isonicotinaldehyde has been a subject of recent research. Studies have shown that while the compound exhibits low toxicity to aquatic organisms under normal conditions, its persistence in certain environmental matrices necessitates careful handling during industrial use. Regulatory agencies have recommended implementing best management practices to minimize its release into the environment.

In conclusion, 3-Fluoro-2-(2,3,6-trichlorophenyl)isonicotinaldehyde (CAS No. 1361653-81-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations for this compound, its role in advancing science and technology is expected to grow significantly in the coming years.